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Compound of Interest

Compound Name: [benzoyl(ethoxy)amino] acetate

Cat. No.: B055209 Get Quote

Disclaimer: Spectroscopic data for the specific compound [benzoyl(ethoxy)amino] acetate is

not readily available in public scientific databases. This guide presents data for a close

structural analogue, N-Benzoylglycine ethyl ester, to provide representative spectroscopic

information. The experimental protocols described are generalized for N-benzoyl amino acid

esters.

This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR),

infrared (IR), and mass spectrometry (MS) data for N-Benzoylglycine ethyl ester. It includes

detailed experimental protocols and visual diagrams to aid researchers, scientists, and

professionals in drug development in understanding the spectroscopic characterization of this

class of compounds.

Spectroscopic Data
The following tables summarize the key spectroscopic data for N-Benzoylglycine ethyl ester.

Table 1: ¹H NMR Spectroscopic Data for N-Benzoylglycine ethyl ester
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

1.29 t 7.1 -CH₃ (ethyl ester)

4.23 q 7.1 -CH₂- (ethyl ester)

4.26 d 5.0 -CH₂- (glycine moiety)

6.80 (broad s) s - -NH- (amide)

7.43 - 7.55 m -
Aromatic H (meta,

para)

7.82 - 7.86 m - Aromatic H (ortho)

Table 2: ¹³C NMR Spectroscopic Data for N-Benzoylglycine ethyl ester

Chemical Shift (δ) ppm Assignment

14.2 -CH₃ (ethyl ester)

41.8 -CH₂- (glycine moiety)

61.6 -O-CH₂- (ethyl ester)

127.2 Aromatic CH (ortho)

128.6 Aromatic CH (meta)

131.8 Aromatic CH (para)

133.8 Aromatic C (ipso)

167.4 C=O (amide)

170.0 C=O (ester)

Table 3: IR Spectroscopic Data for N-Benzoylglycine ethyl ester
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Wavenumber (cm⁻¹) Assignment

3300 - 3400 N-H stretch (amide)

3060 Aromatic C-H stretch

2980 Aliphatic C-H stretch

1740 C=O stretch (ester)

1640 C=O stretch (amide I)

1540 N-H bend (amide II)

1210 C-O stretch (ester)

Table 4: Mass Spectrometry Data for N-Benzoylglycine ethyl ester

m/z Relative Intensity (%) Assignment

207 5 [M]⁺

105 100 [C₆H₅CO]⁺ (Benzoyl cation)

77 30 [C₆H₅]⁺ (Phenyl cation)

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic analysis of N-

benzoyl amino acid esters.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectra are typically recorded on a 300 MHz or 400 MHz spectrometer.[1] The sample (5-

10 mg) is dissolved in an appropriate deuterated solvent, such as chloroform-d (CDCl₃) or

dimethyl sulfoxide-d₆ (DMSO-d₆), containing tetramethylsilane (TMS) as an internal standard.

[1] ¹H and ¹³C NMR spectra are acquired at room temperature.[1]

2.2 Infrared (IR) Spectroscopy
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IR spectra are often recorded on a Fourier Transform Infrared (FTIR) spectrometer.[1] The

sample can be prepared as a KBr pellet or analyzed as a thin film on a salt plate (e.g., NaCl or

KBr). The spectrum is typically recorded over a range of 4000-400 cm⁻¹.[1]

2.3 Mass Spectrometry (MS)

Mass spectra can be obtained using various ionization techniques, such as electron ionization

(EI) or electrospray ionization (ESI). For EI-MS, the sample is introduced into the ion source,

where it is bombarded with electrons (typically at 70 eV).[1] For ESI-MS, the sample is

dissolved in a suitable solvent (e.g., methanol or acetonitrile) and infused into the mass

spectrometer. High-resolution mass spectrometry (HRMS) can be used to determine the exact

mass and elemental composition of the molecule and its fragments.[1]

Visualizations
Diagram 1: General Workflow for Spectroscopic Analysis
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Caption: General workflow for spectroscopic analysis.

Diagram 2: Plausible Mass Spectrometry Fragmentation of N-Benzoylglycine ethyl ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b055209?utm_src=pdf-body-img
https://www.benchchem.com/product/b055209?utm_src=pdf-custom-synthesis
https://www.scielo.org.mx/pdf/jmcs/v66n1/1870-249X-jmcs-66-01-95.pdf
https://www.benchchem.com/product/b055209#spectroscopic-data-for-benzoyl-ethoxy-amino-acetate-nmr-ir-ms
https://www.benchchem.com/product/b055209#spectroscopic-data-for-benzoyl-ethoxy-amino-acetate-nmr-ir-ms
https://www.benchchem.com/product/b055209#spectroscopic-data-for-benzoyl-ethoxy-amino-acetate-nmr-ir-ms
https://www.benchchem.com/product/b055209#spectroscopic-data-for-benzoyl-ethoxy-amino-acetate-nmr-ir-ms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b055209?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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